Cas no 57731-07-4 ((4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one)

• Product Name: (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one
• CAS No: 57731-07-4
• MF: C₁₁H₈N₂O₄
• MW: 232.192222595215
• MDL: MFCD00436569
• CID: 344409
• PubChem ID: 364504
• Update Time: 2025-05-25

(4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-methyl-4-[(3-nitrophenyl)methylene]-
• 2-methyl-4-[(3-nitrophenyl)methylidene]-1,3-oxazol-5-one
• ABNNCLKVUMXLSZ-UHFFFAOYSA-N
• SCHEMBL1094218
• NCI60_010063
• 57731-07-4
• MixCom1_000232
• DTXSID90327091
• 2-methyl-4-[(3-nitrophenyl)methylidene]-4,5-dihydro-1,3-oxazol-5-one
• AKOS030240061
• Maybridge1_000122
• (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one

• MDL： MFCD00436569
• Inchi： 1S/C11H8N2O4/c1-7-12-10(11(14)17-7)6-8-3-2-4-9(5-8)13(15)16/h2-6H,1H3
• InChI Key： ABNNCLKVUMXLSZ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=C(C=2)[N+](=O)[O-])N=C1C)=O

Computed Properties

• Exact Mass: 232.04844
• Monoisotopic Mass: 232.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 81.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one

Introduction to (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one (CAS No. 57731-07-4)

(4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one is a significant compound in the field of chemical biology and pharmaceutical research. This heterocyclic compound, identified by its CAS number 57731-07-4, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The molecule features a fused oxazole ring system with a nitro-substituted benzylidene group, making it a versatile scaffold for further chemical modifications and biological evaluations.

The structural motif of (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one positions it as a promising candidate for the development of novel therapeutic agents. The presence of the nitro group enhances its reactivity, allowing for diverse functionalization strategies that can be tailored to specific biological targets. This flexibility has made it a subject of interest in academic and industrial research labs worldwide.

In recent years, there has been a surge in research focused on oxazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including inflammation, cancer, and infectious disorders. The oxazole ring is known for its stability and ability to engage in hydrogen bonding, which contributes to the compound's bioactivity. Furthermore, the nitro group can serve as a pharmacophore, influencing both the electronic properties and metabolic pathways of the molecule.

One of the most compelling aspects of (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one is its potential as a lead compound in drug discovery. Its unique structure allows for selective interactions with biological targets, making it an attractive candidate for further optimization. Researchers have been particularly interested in its ability to modulate enzyme activity and signal transduction pathways. For instance, studies have suggested that this compound may interfere with key enzymes involved in cancer cell proliferation and survival.

The synthesis of (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the nitro group at the benzylidene position is particularly critical, as it dictates much of the compound's reactivity and biological profile. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in large-scale screening programs.

Recent computational studies have shed light on the molecular interactions between (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one and biological targets. These studies have helped identify key binding pockets and interaction residues that are essential for its biological activity. By understanding these interactions at a molecular level, researchers can design more effective derivatives with enhanced potency and selectivity. This approach aligns with the growing trend toward structure-based drug design, where computational tools are used to guide experimental efforts.

The pharmacokinetic properties of (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one are also under investigation to ensure its suitability for therapeutic applications. Factors such as solubility, stability, and metabolic clearance are critical considerations when evaluating a compound's potential as a drug candidate. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, which could make it suitable for oral administration or other delivery methods.

In conclusion, (4Z)-2-methyl-4-(3-nitrobenzylidene)-1,3-oxazol-5(4H)-one (CAS No. 57731-07-4) represents a promising area of research in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for developing new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel drugs.